6-Chloro-2-(methylamino)-3-nitrobenzonitrile

• IUPAC Name: 6-chloro-2-(methylamino)-3-nitrobenzonitrile
• InChI: InChI=1S/C8H6ClN3O2/c1-11-8-5(4-10)6(9)2-3-7(8)12(13)14/h2-3,11H,1H3
• InChI Key: MFDSRVMMEBXMHC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC(=C1C#N)Cl)[N+](=O)[O-]
• Molecular Formula: C8H6ClN3O2
• DSSTOX Substance ID: DTXSID40459073
• Molecular Weight: 211.60 g/mol
• CAS RN: 333458-39-2

Description

6-Chloro-2-(methylamino)-3-nitrobenzonitrile, also known as 6-chloro-3-nitro-2-methylaminobenzonitrile, is an organic compound that has been used in a variety of scientific research applications. It is a colorless solid that is soluble in water, ethanol, and methanol. This compound has been studied due to its potential applications in a variety of areas, including drug synthesis, organic chemistry, and biochemistry.

Scientific Research Applications

• Pharmacologically Active Decorated Six-Membered Diazines

  • Application : Diazine alkaloids (pyridazine, pyrimidine, and pyrazine) are reported to exhibit a wide range of pharmacological applications, including antimetabolite, anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic, and potassium-sparing, to antiaggressive activities.
  • Method : The first step was carried out by N-oxidation of 6-chloro-2,4-diaminopyrimidine using (30%, 0.5 mL) H2O2 in the presence of CoFe2O4 magnetic nanocatalyst (5 mol%) in 5 ml ethanol under reflux conditions for 60 min.
  • Results : This resulted in the production of 2,6-diamino-4-chloro-pyrimidine N-oxide in a yield of 95%.

• 2-Amino-6-chloropurine

  • Application : 2-Amino-6-chloropurine is used in the enzymatic synthesis of 2′-deoxyguanosine, 9-alkyl purines, and ®- and (S)-N-(2-phosphonomethoxypropyl) derivatives of purine and pyrimidine bases.
  • Method : The compound is typically used in a solubilized form, with solubility achieved in 1mol/L NaOH.
  • Results : The outcomes of the enzymatic synthesis are not specified in the source.

• 2,4,6-Tri-substituted-1,3,5-Triazines

  • Application : The synthesis of 2,4,6-trisubstituted-1,3,5-triazines has potential applications in various fields due to the versatility of the triazine ring.
  • Method : The triazines were obtained from cyanuric chloride by sequential substitution of the chloride atom using oxygen, nitrogen, and sulfur-centered nucleophiles.
  • Results : The 2,4,6-trialkoxy-1,3,5-triazines were prepared in moderate to high yields (52 - 89 %).

• 6-Chloro-2-methylquinoline

  • Application : This compound is used in the synthesis of various organic compounds.
  • Method : The specific methods of application or experimental procedures are not specified in the source.
  • Results : The outcomes of the synthesis are not specified in the source.

• 2-Chloro-6-hydroxybenzaldehyde

  • Application : This compound is used in the synthesis of various organic compounds.
  • Method : The specific methods of application or experimental procedures are not specified in the source.
  • Results : The outcomes of the synthesis are not specified in the source.

• 6-Chloro-2-methylquinoline

  • Application : This compound is used in the synthesis of various organic compounds.
  • Method : The specific methods of application or experimental procedures are not specified in the source.
  • Results : The outcomes of the synthesis are not specified in the source.

• 2-Chloro-6-hydroxybenzaldehyde

  • Application : This compound is used in the synthesis of various organic compounds.
  • Method : The specific methods of application or experimental procedures are not specified in the source.
  • Results : The outcomes of the synthesis are not specified in the source.

Synthesis routes and methods I

Procedure details

To a 1 L two-neck round bottom flask was added 2,6-dichloro-3-nitrobenzonitrile (11.1 g, 51.1 mmol) followed by ethyl acetate (102 mL). The flask was equipped with an internal thermometer and magnetic stir bar and cooled to 5° C. by immersion into an ice bath. Methylamine was added dropwise to the cooled reaction mixture as a 40% aqueous solution (8.9 mL, 115 mmol) with vigorous stirring. The reaction mixture was stirred for an additional 3 hours with cooling, after which more methylamine (1.8 mL, 23 mmol) was added. The reaction vessel was removed from the ice bath and stirred for an additional 1.5 hours. To the reaction mixture was added water (30 mL) followed immediately by hexane (45 mL) and the resulting slurry was stirred for 15 minutes. The solid was recovered by filtration and washed with water followed by methanol to provide 6-chloro-2-methylamino-3-nitro-benzonitrile (10.49 g, 96%) as a bright yellow solid, which was used directly without further purification. 1H NMR (400 MHz, DMSO-d6) δ 8.55-8.53 (m, 1H), 8.28 (d, 1H, J=9.0 Hz), 6.95 (d, 1H), J=9.0 Hz), 3.30 (d, 1H, J=5.5 Hz).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A solution of 2,6-dichloro-3-nitrobenzonitrile (98.7 g, 0.455 mol) in EtOAc (910 mL) was cooled to 5° C. 40% Aqueous methylamine (79.5 mL, 1.14 mol) was added with vigorous mechanical stirring, keeping the temperature at 10-15° C. After addition was complete, stirring was continued for 3 h at the same temperature. More methylamine (16 mL, 0.23 mol) was added, and the mixture stirred for a further 1.5 h at room temperature. Water (300 mL) was added, followed by hexane (450 mL). The mixture was stirred for 15 min, filtered, and the solid washed with water and MeOH, to give 6-chloro-2-methylamino-3-nitrobenzonitrile (80.3 g, 83%), mp 167-170° C.

Citations

Optimization of 2-Phenylaminoimidazo[4,5-h]isoquinolin-9-ones:  Orally Active Inhibitors of lck Kinase

DR Goldberg, T Butz, MG Cardozo… - Journal of medicinal …, 2003 - ACS Publications

… 6-Chloro-2-methylamino-3-nitrobenzonitrile (5). A solution of 2,6-dichloro-3-nitrobenzonitrile (98.7 g, 455 mmol) in EtOAc (910 mL) was cooled to 5 C. A 40% aqueous methylamine (…

Number of citations: 53 pubs.acs.org